2-(2-(Diethylamino)ethyl)-1-(2,3-dimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[2-(diethylamino)ethyl]-1-(2,3-dimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C25H28N2O5/c1-5-26(6-2)14-15-27-21(17-11-9-13-19(30-3)23(17)31-4)20-22(28)16-10-7-8-12-18(16)32-24(20)25(27)29/h7-13,21H,5-6,14-15H2,1-4H3
• InChI Key: PZPGBUWEXDLINY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C(C2=C(C1=O)OC3=CC=CC=C3C2=O)C4=C(C(=CC=C4)OC)OC
• Molecular Formula: C25H28N2O5
• Molecular Weight: 436.5 g/mol

Description

2-(2-(Diethylamino)ethyl)-1-(2,3-dimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C25H28N2O5 and its molecular weight is 436.508. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

The complex chemical structure of 2-(2-(Diethylamino)ethyl)-1-(2,3-dimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione serves as a basis for the synthesis of various carboxamide derivatives and other heterocyclic compounds. In one study, derivatives of benzo[b][1,6]naphthyridines were synthesized, demonstrating significant cytotoxic activity against various cancer cell lines, highlighting the potential of such compounds in medicinal chemistry and cancer research (Deady et al., 2003). Another research effort focused on the synthesis of polyfunctional fused heterocyclic compounds via indene-1,3-diones, showcasing the versatility of these compounds in creating a diverse range of chemical structures with potential applications in various fields of chemistry and pharmacology (Hassaneen et al., 2003).

Photoluminescent Materials

The chemical framework of this compound is also relevant in the development of photoluminescent materials. For instance, a study by Beyerlein and Tieke (2000) described the synthesis of π-conjugated polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) units, which exhibited strong photoluminescence and higher photochemical stability. These properties make them suitable for electronic applications, underscoring the potential of such compounds in the development of new materials for optoelectronic devices (Beyerlein & Tieke, 2000).

Heterocyclic Chemistry

The structure of this compound contributes significantly to heterocyclic chemistry, as demonstrated by various synthesis studies. For example, research on the synthesis of thio- and furan-fused heterocycles revealed a novel class of compounds with potential applications in pharmaceuticals and agrochemicals, showcasing the role of complex molecules in expanding the frontiers of synthetic chemistry (Ergun et al., 2014).

Chemosensors for Metal Ions

Compounds related to this compound have been utilized in the development of chemosensors for detecting metal ions. Gosavi-Mirkute et al. (2017) synthesized and characterized naphthoquinone-based compounds that exhibited selective binding to Cu2+ ions, demonstrating the potential of such compounds in environmental monitoring and analytical chemistry (Gosavi-Mirkute et al., 2017).